molecular formula C25H19Cl2FN2O3S2 B14965985 3-(3-chloro-4-fluorobenzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine

3-(3-chloro-4-fluorobenzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine

Cat. No.: B14965985
M. Wt: 549.5 g/mol
InChI Key: ZOWQKJPBEWKDSQ-UHFFFAOYSA-N
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Description

This compound features a thiophene core substituted with a 3-chloro-4-fluorobenzenesulfonyl group at position 3, a 4-chlorobenzoyl group at position 5, and an N2-(2,6-dimethylphenyl) moiety.

Properties

Molecular Formula

C25H19Cl2FN2O3S2

Molecular Weight

549.5 g/mol

IUPAC Name

[3-amino-4-(3-chloro-4-fluorophenyl)sulfonyl-5-(2,6-dimethylanilino)thiophen-2-yl]-(4-chlorophenyl)methanone

InChI

InChI=1S/C25H19Cl2FN2O3S2/c1-13-4-3-5-14(2)21(13)30-25-24(35(32,33)17-10-11-19(28)18(27)12-17)20(29)23(34-25)22(31)15-6-8-16(26)9-7-15/h3-12,30H,29H2,1-2H3

InChI Key

ZOWQKJPBEWKDSQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C)NC2=C(C(=C(S2)C(=O)C3=CC=C(C=C3)Cl)N)S(=O)(=O)C4=CC(=C(C=C4)F)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-chloro-4-fluorobenzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine typically involves multi-step organic reactions. The process may include:

    Formation of the thiophene core: This can be achieved through cyclization reactions involving appropriate precursors.

    Introduction of substituents: Chlorination, fluorination, and sulfonylation reactions are used to introduce the desired substituents on the benzene and thiophene rings.

    Coupling reactions: The final compound is formed through coupling reactions, such as Suzuki or Stille coupling, to attach the various functional groups.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of reaction conditions to maximize yield and purity. This may include:

    Catalysts: Use of metal catalysts like palladium or nickel.

    Solvents: Selection of appropriate solvents to facilitate reactions.

    Temperature and Pressure: Control of reaction temperature and pressure to ensure efficient synthesis.

Chemical Reactions Analysis

Types of Reactions

3-(3-chloro-4-fluorobenzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine can undergo various chemical reactions, including:

    Oxidation: Conversion to sulfoxides or sulfones.

    Reduction: Reduction of nitro groups to amines.

    Substitution: Halogen exchange or nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

    Reducing agents: Lithium aluminum hydride, sodium borohydride.

    Solvents: Dichloromethane, ethanol, toluene.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines.

Scientific Research Applications

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Potential use as a probe or inhibitor in biochemical studies.

    Medicine: Exploration as a candidate for drug development, particularly in targeting specific enzymes or receptors.

    Industry: Application in the development of advanced materials, such as organic semiconductors or polymers.

Mechanism of Action

The mechanism of action of 3-(3-chloro-4-fluorobenzenesulfonyl)-5-(4-chlorobenzoyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine involves its interaction with molecular targets, such as enzymes or receptors. The compound may bind to active sites, inhibiting or modulating the activity of these targets. The specific pathways involved depend on the biological context and the nature of the target.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Analytical Characterization

  • Target Compound : If crystallized, its structure could be resolved using SHELX software (), widely employed for small-molecule refinement. SHELX’s robustness in handling twinned or high-resolution data might be critical for analyzing its complex substituents .
  • BTNPT (): Characterized by UV-Vis spectroscopy (λₘₐₓ = 435 nm, ε = 2.52 × 10⁵ L·mol⁻¹·cm⁻¹), highlighting its role in colorimetric assays.

Data Tables

Table 2: Analytical Techniques and Functional Groups

Compound Key Functional Groups Analytical Method Key Parameter(s)
Target Compound Sulfonamide, Benzoyl X-ray crystallography (SHELX) Bond angles, torsional strain
BTNPT Triazene, Nitrophenyl UV-Vis spectrophotometry λₘₐₓ = 435 nm, ε = 2.52 × 10⁵ L·mol⁻¹·cm⁻¹

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